Cas no 133365-36-3 (2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one)

• Product Name: 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one
• CAS No: 133365-36-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD22196645
• CID: 3709707
• PubChem ID: 15105330
• Update Time: 2025-05-25

2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazolo[3,4-c][1,4]oxazin-3-one, 2,5,6,8-tetrahydro-
• 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-3-one
• 2,5,6,8-Tetrahydro-3H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one
• 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one
• SCHEMBL3532688
• MFCD22196645
• 5,6-Dihydro-2H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3(8H)-one
• CS-0130752
• EN300-104961
• IFA36536
• 133365-36-3
• 816-952-2
• 2H,3H,5H,6H,8H-(1,2,4)triazolo(3,4-c)morpholin-3-one

• MDL： MFCD22196645
• Inchi： 1S/C5H7N3O2/c9-5-7-6-4-3-10-2-1-8(4)5/h1-3H2,(H,7,9)
• InChI Key： JTBPOWLXXJXBSN-UHFFFAOYSA-N
• SMILES： C1OCCN2C(=O)NN=C12

Computed Properties

• Exact Mass: 141.053826475Da
• Monoisotopic Mass: 141.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one

Recent Advances in the Study of 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one (CAS: 133365-36-3)

The compound 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one (CAS: 133365-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines triazole and oxazine moieties, exhibits promising biological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with gamma-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the mammalian CNS, and modulation of GABA receptors is a well-established strategy for treating anxiety, epilepsy, and sleep disorders. Preliminary in vitro and in vivo studies suggest that 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one acts as a positive allosteric modulator (PAM) of GABA_A receptors, enhancing the receptor's response to GABA without directly activating it. This property makes it a potential candidate for developing novel anxiolytics and anticonvulsants with fewer side effects compared to traditional benzodiazepines.

In addition to its CNS activity, recent research has highlighted the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophage cell lines. The study also identified the compound's ability to suppress the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation. These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Early studies indicated that 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one exhibited limited oral bioavailability due to poor solubility and rapid metabolism. However, recent efforts have focused on structural modifications and formulation strategies to address these challenges. For instance, a 2022 patent application disclosed a series of derivatives with improved metabolic stability and enhanced blood-brain barrier penetration. These derivatives maintain the core triazolo-oxazine scaffold while incorporating subtle changes to the substituents, resulting in compounds with superior pharmacokinetic properties.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. One major hurdle is the need for more extensive toxicological studies to ensure safety and tolerability. Additionally, the precise molecular targets and off-target effects of 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one require further elucidation. Ongoing research aims to address these gaps through advanced techniques such as cryo-electron microscopy (cryo-EM) and computational modeling, which can provide detailed insights into the compound's binding modes and interactions with biological targets.

In conclusion, 2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-one (CAS: 133365-36-3) represents a promising scaffold for drug discovery, with potential applications in CNS disorders and inflammatory diseases. Recent studies have shed light on its mechanism of action, optimized its pharmacokinetic properties, and explored its therapeutic potential. However, further research is needed to overcome existing challenges and fully realize its clinical potential. The continued investigation of this compound and its derivatives is likely to yield valuable insights and novel therapeutic agents in the coming years.